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Herbicide Profile & Mechanism of Action

Quizalofop-P is a selective, post-emergence herbicide belonging to the aryloxyphenoxypropionate (AOPP)

family. Its primary characteristics and mode of action are summarized below.

Attribute Description

Common
Name

Quizalofop-P [1]

Chemical
Group

Aryloxyphenoxypropionate (AOPP) [2]

Molecular
Target

Acetyl CoA Carboxylase (ACCase) [3] [2]

Mechanism of
Action

Inhibits the ACCase enzyme, disrupting fatty acid synthesis. It is absorbed through

stems and leaves, translocates throughout the plant, and accumulates in meristematic
tissues, leading to plant necrosis [1] [2].

Selectivity Highly selective between grass weeds (target) and dicotyledonous crops (safe) [1].

The following diagram illustrates the conceptual workflow for assessing herbicide selectivity, which involves

determining dose-response curves for both weeds and crops to calculate a quantitative Selectivity Index.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s001433?utm_src=pdf-body
https://www.smolecule.com/products/s001433?utm_src=pdf-interest
https://www.smolecule.com/products/s001433?utm_src=pdf-body
https://www.chemsrc.com/en/cas/94051-08-8_746265.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5424357/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7383398/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5424357/
https://www.chemsrc.com/en/cas/94051-08-8_746265.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5424357/
https://www.chemsrc.com/en/cas/94051-08-8_746265.html
https://www.smolecule.com/products/s001433?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Herbicide Selectivity Assessment

Conduct Dose-Response Experiment
on Target Weed

Conduct Dose-Response Experiment
on Crop Species

Fit Data to
Log-Logistic Model

Determine ED₁₀ for Crop
(Tolerable Yield Loss)

Determine ED₉₀ for Weed
(Effective Control Level)

Calculate Selectivity Index (SI)
SI = ED₁₀ (Crop) / ED₉₀ (Weed)

Interpret SI Value

Click to download full resolution via product page

Experimental Data on Efficacy and Crop Safety

While a full comparative table with multiple herbicides is not available, the search results provide crucial

quantitative data on Quizalofop-P's effects, particularly regarding crop safety and environmental

degradation.

Table 1: Experimental Data on Crop Safety and Drift Damage This table consolidates data from a study

on the effects of Quizalofop-P-ethyl drift on corn, a non-target crop [4].
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Spray Volume
(L/ha)

Drift Deposition Rate
Observed Effect on Corn (14 Days After
Spray)

150 1% No symptoms, no plant height inhibition.

150 5% Mild herbicide damage symptoms, no plant
height inhibition.

300 5% Moderate herbicide damage symptoms, slight
plant height inhibition.

450 5% Moderate herbicide damage symptoms,
moderate plant height inhibition.

All Volumes 10% & 30% Severe damage; half or more plants wilted,
severe or complete height inhibition.

Spray Volume
(L/ha)

Drift Deposition Rate for 10%
Height Inhibition (R₁₀)

Drift Deposition Rate for No Height
Inhibition (R₀)

150 5.70% 5.05%

300 4.56% 1.23%

450 3.31% 1.86%

Table 2: Environmental Degradation and Sorption Properties This table shows data from a study

comparing the environmental behavior of Quizalofop-P-ethyl and its metabolites in railway soils versus

typical agricultural soils [5].

Compound
Mean Half-Life in
Railway Soils

Mean Sorption Coefficient
(Kd) in Railway Soils

Mobility & Leaching
Potential

Quizalofop-P-ethyl Slower than in

agricultural soils

Not specified, but generally

low

Low (based on the

parent compound)

Quizalofop-P-acid
(Primary Metabolite)

Slower than in

agricultural soils

Low High
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Compound
Mean Half-Life in
Railway Soils

Mean Sorption Coefficient
(Kd) in Railway Soils

Mobility & Leaching
Potential

2,4-D (Reference
Herbicide)

Slower than in

agricultural soils

Low High

Key Experimental Protocols

For researchers looking to replicate or design similar studies, here are summaries of the methodologies used

in the cited literature.

Bioassay for Drift Damage (Potted Corn Test) [4]:

Plant Material: Corn plants (e.g., variety Suyu 39) are cultivated in pots until the 3-4 leaf stage.
Herbicide Application: Quizalofop-P-ethyl is applied using a bioassay spray tower (e.g.,

3WP-2000 model) to control droplet size and distribution precisely.
Treatment Design: Experiments include different spray volumes (e.g., 150, 300, 450 L/ha) and

drift deposition rates (e.g., 1%, 5%, 10%, 30% of the recommended field dose).
Data Collection: Symptoms of herbicide damage are recorded at 7 and 14 days after

treatment. Plant height inhibition is measured, and dose-response curves are analyzed to
determine ED (Effective Dose) values.

Soil Degradation and Sorption Study [5]:

Soil Sampling: Soils are collected from the intended environment (e.g., railway tracks), sieved,

and stored appropriately.
Incubation Experiment: The herbicide is applied to soil samples, which are then incubated

under controlled conditions.
Chemical Analysis: Samples are taken at regular intervals. Herbicide and metabolite

concentrations are analyzed using High-Performance Liquid Chromatography (HPLC) with UV
detection or Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Sorption Test: Batch equilibrium methods are used to determine the sorption coefficient (Kd)
by measuring the concentration of the compound in the soil versus the solution at equilibrium.

Research Implications and Future Directions

The provided data highlights several critical areas for research and development professionals:
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Crop Selectivity is Context-Dependent: The safety of Quizalofop-P for dicot crops can be

compromised by spray drift. The quantitative thresholds (R₀ and R₁₀) are vital for developing
application guidelines in sensitive settings like intercropping systems [4].

Environmental Persistence Varies: Degradation is slower, and mobility is higher in low-organic
carbon substrates (e.g., railway ballast, sub-soils) compared to agricultural topsoils. This is crucial for

environmental risk assessments when considering uses beyond agriculture [5].
Novel Formulations and Detection: Ongoing research includes developing highly sensitive

fluorescent probes for detecting Quizalofop-P-ethyl in environmental samples [6] and identifying
specific esterase enzymes (e.g., QpeH) for potential bioremediation applications [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s001433?utm_src=pdf-bulk
https://www.smolecule.com/products/s001433?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

